Cas no 1806317-45-2 (4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806317-45-2
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4908166
• Update Time: 2025-06-08

4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-8-6(2-3-13)4-14-5-7(8)9(10,11)12/h4-5H,2H2,1H3
• InChI Key： JLYSLIIZPCVQQK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(CC#N)=C1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 1.4
• Topological Polar Surface Area: 45.9

Additional information on 4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile

Research Brief on 1806317-45-2 and 4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile in Chemical Biology and Pharmaceutical Applications

The compound 1806317-45-2, along with its derivative 4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their unique structural features and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the synthetic versatility of 4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile as a key intermediate in the preparation of various pharmacologically active compounds. The trifluoromethyl group and methoxy substitution on the pyridine ring contribute to enhanced metabolic stability and improved binding affinity to target proteins. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors and anti-inflammatory agents, demonstrating its broad utility in medicinal chemistry.

In the context of 1806317-45-2, recent investigations have focused on its potential as a scaffold for developing selective enzyme modulators. Structural analysis reveals that this compound possesses a rigid framework that can be effectively modified to achieve target specificity. Several research groups have reported promising results in using 1806317-45-2 as a starting point for developing compounds with activity against neurodegenerative diseases and certain types of cancer.

Advanced computational modeling studies have provided insights into the molecular interactions of these compounds with biological targets. Molecular docking simulations suggest that 4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile can effectively bind to the ATP-binding sites of various kinases, while 1806317-45-2 shows potential for allosteric modulation of protein-protein interactions. These findings have important implications for structure-based drug design approaches.

Recent pharmacological evaluations have demonstrated that derivatives of these compounds exhibit favorable pharmacokinetic properties, including good oral bioavailability and reasonable metabolic stability. In vitro assays have shown promising activity against several disease-relevant targets, with some compounds displaying nanomolar potency. These results suggest that both 1806317-45-2 and 4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile could serve as valuable starting points for further drug development efforts.

The safety profile of these compounds has also been investigated in preliminary toxicology studies. While showing generally good tolerability, some structure-activity relationship (SAR) studies have identified specific modifications that can further improve the therapeutic index. These findings are particularly relevant for the design of next-generation derivatives with optimized efficacy and safety profiles.

Looking forward, researchers are exploring the potential of these compounds in combination therapies and as part of targeted drug delivery systems. The unique chemical properties of 4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile make it particularly suitable for conjugation with various drug carriers, while 1806317-45-2 derivatives are being investigated for their ability to modulate multiple pathways simultaneously.

In conclusion, the ongoing research on 1806317-45-2 and 4-Methoxy-3-(trifluoromethyl)pyridine-5-acetonitrile demonstrates their significant potential in pharmaceutical development. The combination of synthetic accessibility, favorable physicochemical properties, and promising biological activity positions these compounds as valuable tools for medicinal chemists and drug discovery researchers. Continued investigation into their applications is expected to yield important contributions to the development of novel therapeutic agents.